Cas no 1950-58-9 (2-Butenamide,N,N-diethyl-, (2E)-)

• Product Name: 2-Butenamide,N,N-diethyl-, (2E)-
• CAS No: 1950-58-9
• MF: C₈H₁₅NO
• MW: 141.210802316666
• CID: 220722
• PubChem ID: 5354453
• Update Time: 2025-04-19

2-Butenamide,N,N-diethyl-, (2E)- Chemical and Physical Properties

Names and Identifiers

• 2-Butenamide,N,N-diethyl-, (2E)-
• (E)-N,N-diethylbut-2-enamide
• 2-ButenaMide, N,N-diethyl-, (E)-
• (E)-N,N-diethyl-2-butenamide
• (E)-N,N-diethylcrotonamide
• 2-butenoic acid diethylamide
• AC1NS5N0
• crotonic acid diethylamide
• N,N-diethylcrotonamide
• NSC10991
• transbutenoic acid diethyl amide
• TXHUHDDZTWDOAJ-QPJJXVBHSA-N
• SCHEMBL104712
• SCHEMBL104713
• AKOS028112941
• NSC-10991
• 1950-58-9

• Inchi： 1S/C8H15NO/c1-4-7-8(10)9(5-2)6-3/h4,7H,5-6H2,1-3H3/b7-4+
• InChI Key： TXHUHDDZTWDOAJ-QPJJXVBHSA-N
• SMILES： O=C(/C=C/C)N(CC)CC

Computed Properties

• Exact Mass: 141.11500
• Monoisotopic Mass: 141.115364102g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 125
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 20.3Ų

Experimental Properties

• PSA: 20.31000
• LogP: 1.43090